Cas no 1248448-97-6 (2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
• CAS No: 1248448-97-6
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 6382622
• PubChem ID: 62396848
• Update Time: 2024-01-16

2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-3,5-dimethylhexanoic acid
• Hexanoic acid, 2,2-difluoro-3-hydroxy-3,5-dimethyl-
• 1248448-97-6
• CS-0273921
• EN300-1599437
• AKOS011684335

• Inchi： 1S/C8H14F2O3/c1-5(2)4-7(3,13)8(9,10)6(11)12/h5,13H,4H2,1-3H3,(H,11,12)
• InChI Key： GZESGDGHHLJQQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(O)(C)CC(C)C

Computed Properties

• Exact Mass: 196.09110063g/mol
• Monoisotopic Mass: 196.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 287.1±40.0 °C(Predicted)
• pka: 1.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives